Cas no 85684-63-5 (3-(difluoromethoxy)-N-phenylbenzamide)

• Product Name: 3-(difluoromethoxy)-N-phenylbenzamide
• CAS No: 85684-63-5
• MF: C₁₄H₁₁F₂NO₂
• MW: 263.23945069313
• CID: 6636678
• PubChem ID: 2598636
• Update Time: 2024-01-04

3-(difluoromethoxy)-N-phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• DTXSID901287925
• AKOS008463271
• 3-(difluoromethoxy)-N-phenylbenzamide
• 85684-63-5
• Benzamide, 3-(difluoromethoxy)-N-phenyl-

• Inchi： 1S/C14H11F2NO2/c15-14(16)19-12-8-4-5-10(9-12)13(18)17-11-6-2-1-3-7-11/h1-9,14H,(H,17,18)
• InChI Key： RSCYXEREGJTUDJ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C(NC2C=CC=CC=2)=O)=C1)F

Computed Properties

• Exact Mass: 263.07578492g/mol
• Monoisotopic Mass: 263.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Melting Point: 83-84 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 298.8±35.0 °C(Predicted)
• pka: 13.05±0.70(Predicted)